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Compound of Interest

Compound Name: (S,R,S)-AHPC-Ala

Cat. No.: B15542926 Get Quote

(S,R,S)-AHPC-Ala is a research compound for which a specific Safety Data Sheet (SDS) is not

readily available. The following guidance is based on best practices for handling potent

pharmaceutical compounds and structurally related molecules. A thorough risk assessment

should be conducted by qualified personnel before handling this compound.

(S,R,S)-AHPC-Ala is a ligand used in the recruitment of the von Hippel-Lindau (VHL) protein

for targeted protein degradation and PROTAC® (proteolysis-targeting chimeras) technology.

Given its intended biological activity, it should be treated as a potent compound.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) plan is crucial to minimize exposure

when handling (S,R,S)-AHPC-Ala. The selection of appropriate PPE depends on the specific

laboratory operation and the associated risks.
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Note: For chemicals of unknown toxicity, it is recommended to wear a flexible laminate glove

under a pair of heavy-duty chemically resistant outer gloves.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Donning PPE:

Properly putting on PPE is the first line of defense. The following sequence should be followed:

Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

Respirator (if required): Perform a fit check to ensure a proper seal.

Eye Protection: Put on safety glasses, goggles, or a face shield.
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Gloves: Don the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-

gloving, put the second pair on over the first.[2]

2. Handling the Compound:

Preparation: Conduct all manipulations of (S,R,S)-AHPC-Ala within a certified chemical fume

hood or other appropriate containment device.[3]

Weighing: Use a ventilated balance enclosure or a chemical fume hood to minimize the risk

of inhaling airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Storage: Store (S,R,S)-AHPC-Ala in a cool, well-ventilated area, away from incompatible

substances.[4] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up

to 1 month, sealed and protected from moisture and light.[5][6][7][8]

3. Doffing PPE:

The removal of PPE should be done carefully to prevent contamination of the user and the

surrounding environment.

Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair,

using a technique that avoids touching the outside of the gloves with bare hands.

Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior.

Eye Protection: Remove eye protection from the back.

Respirator (if used): Remove the respirator from the back.

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan
Proper disposal of (S,R,S)-AHPC-Ala and any contaminated materials is essential to prevent

environmental contamination and exposure to others.
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Waste Segregation: All waste contaminated with (S,R,S)-AHPC-Ala, including disposable

PPE, weighing papers, and pipette tips, should be collected in a dedicated, clearly labeled

hazardous waste container.

Disposal Method: Dispose of the hazardous waste according to your institution's and local

environmental regulations. Do not let the product enter drains.[3]

Experimental Workflow for Handling (S,R,S)-AHPC-
Ala
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Caption: This diagram outlines the standard workflow for safely handling (S,R,S)-AHPC-Ala in

a laboratory setting.

PPE Selection Logic
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Caption: This flowchart illustrates the decision-making process for selecting appropriate PPE

based on the physical form and handling risk of (S,R,S)-AHPC-Ala.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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